Cas no 941294-43-5 (6-Chloro-N-cyclopropylpyrimidin-4-amine)

6-Chloro-N-cyclopropylpyrimidin-4-amine structure

941294-43-5 structure

Product Name:6-Chloro-N-cyclopropylpyrimidin-4-amine

CAS No:941294-43-5

MF:C₇H₈ClN₃

MW:169.611519813538

MDL:MFCD09756955

CID:803136

PubChem ID:22309479

Update Time:2024-10-25

6-Chloro-N-cyclopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-N-cyclopropylpyrimidin-4-amine
- 4-Chloro-6-cyclopropylaminopyrimidine
- 4-Pyrimidinamine,6-chloro-N-cyclopropyl-
- 6-chloro-N-cyclopropyl-4-Pyrimidinamine
- (6-Chloro-pyrimidin-4-yl)-cyclopropyl-amine
- 6-Chloro-N-cyclopropyl-4-pyrimidinamine (ACI)
- 4-Chloro-6-(cyclopropylamino)pyrimidine
- AS-63967
- SR-01000657085-1
- MFCD09756955
- SB55597
- EN300-250369
- DB-079783
- 941294-43-5
- AKOS009154411
- W12420
- ZFIQMVQXKPRCGZ-UHFFFAOYSA-N
- 4-chloro-6-cyclopropylaminopyrimidine, AldrichCPR
- CS-0038969
- F8882-4317
- DTXSID10624599
- SCHEMBL1671799
- SR-01000657085
- MDL： MFCD09756955
- Inchi： 1S/C7H8ClN3/c8-6-3-7(10-4-9-6)11-5-1-2-5/h3-5H,1-2H2,(H,9,10,11)
- InChI Key： ZFIQMVQXKPRCGZ-UHFFFAOYSA-N
- SMILES： ClC1C=C(NC2CC2)N=CN=1

Computed Properties

Exact Mass: 169.04100
Monoisotopic Mass: 169.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.8A^2
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2

Experimental Properties

Density: 1.454
Boiling Point: 327.6°C at 760 mmHg
Flash Point: 151.9°C
Refractive Index: 1.681
PSA: 37.81000
LogP: 1.77730

6-Chloro-N-cyclopropylpyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	088460-1g	6-Chloro-pyrimidin-4-yl)-cyclopropyl-amine	941294-43-5	95%	1g	￡94.00	2022-03-01
Fluorochem	088460-5g	6-Chloro-pyrimidin-4-yl)-cyclopropyl-amine	941294-43-5	95%	5g	￡350.00	2022-03-01
Chemenu	CM166895-10g	4-Chloro-6-cyclopropylaminopyrimidine	941294-43-5	95%	10g	$415	2021-08-05
Chemenu	CM166895-1g	4-Chloro-6-cyclopropylaminopyrimidine	941294-43-5	95%	1g	$119	2024-07-19
Apollo Scientific	OR11507-1g	6-Chloro-N-cyclopropylpyrimidin-4-amine	941294-43-5	98%	1g	£178.00	2025-02-19
Apollo Scientific	OR11507-5g	6-Chloro-N-cyclopropylpyrimidin-4-amine	941294-43-5	98%	5g	£619.00	2025-02-19
abcr	AB235192-1 g	4-Chloro-6-(cyclopropylamino)pyrimidine; 98%	941294-43-5		1g	€169.50	2023-04-27
abcr	AB235192-5 g	4-Chloro-6-(cyclopropylamino)pyrimidine; 98%	941294-43-5		5g	€518.00	2023-04-27
eNovation Chemicals LLC	D767812-1g	6-Chloro-N-cyclopropylpyrimidin-4-amine	941294-43-5	95%	1g	$150	2024-06-07
eNovation Chemicals LLC	D767812-5g	6-Chloro-N-cyclopropylpyrimidin-4-amine	941294-43-5	95%	5g	$360	2024-06-07

6-Chloro-N-cyclopropylpyrimidin-4-amine Production Method

Production Method 1

1193-21-1

765-30-0

941294-43-5

Reaction Conditions

1.1 Solvents: Isopropanol ; 4 h, rt

Reference

: Preparation of pyrimidine derivatives for treatment of cancer

, China, , ,

Production Method 2

1193-21-1

765-30-0

941294-43-5

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 5 °C; 6 h, rt

Reference

: Preparation of aza-cyclic derivatives and can be used for treating and/or preventing thyroid hormone related diseases

, China, , ,

6-Chloro-N-cyclopropylpyrimidin-4-amine Raw materials

6-Chloro-N-cyclopropylpyrimidin-4-amine Preparation Products

6-Chloro-N-cyclopropylpyrimidin-4-amine (941294-43-5)

6-Chloro-N-cyclopropylpyrimidin-4-amine Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

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